Cas no 84996-35-0 (1-Cyclohexyl-1H-pyrazol-4-ol)

• Product Name: 1-Cyclohexyl-1H-pyrazol-4-ol
• CAS No: 84996-35-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5526067
• Update Time: 2025-07-23

1-Cyclohexyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1H-pyrazol-4-ol
• 1H-Pyrazol-4-ol, 1-cyclohexyl-

• Inchi： 1S/C9H14N2O/c12-9-6-10-11(7-9)8-4-2-1-3-5-8/h6-8,12H,1-5H2
• InChI Key： VJDHECBYDNBHHK-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C=C(O)C=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 318.0±15.0 °C(Predicted)
• pka: 9.16±0.14(Predicted)

Additional information on 1-Cyclohexyl-1H-pyrazol-4-ol

Introduction to 1-Cyclohexyl-1H-pyrazol-4-ol (CAS No. 84996-35-0)

1-Cyclohexyl-1H-pyrazol-4-ol is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. Its molecular structure, featuring a cyclohexyl group attached to a pyrazole ring, makes it an intriguing candidate for various applications, particularly in drug discovery and molecular biology. This compound has garnered attention due to its unique chemical properties and its role as a building block in synthesizing more complex molecules.

The CAS No. 84996-35-0 identifier provides a unique and standardized way to reference this compound, ensuring clarity and precision in scientific literature and industrial applications. The pyrazole moiety, known for its versatility in medicinal chemistry, contributes to the compound's reactivity and functionality, making it a valuable intermediate in the synthesis of pharmacologically active agents.

In recent years, there has been growing interest in 1-Cyclohexyl-1H-pyrazol-4-ol due to its potential applications in the development of novel therapeutic agents. Research has shown that derivatives of pyrazole can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The cyclohexyl group enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

One of the most promising areas of research involving 1-Cyclohexyl-1H-pyrazol-4-ol is its use as a scaffold for designing new drugs. The pyrazole ring can be modified in various ways to create compounds with specific target interactions. For instance, studies have explored the use of this compound in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The structural flexibility of 1-Cyclohexyl-1H-pyrazol-4-ol allows chemists to fine-tune its properties for optimal biological activity.

Another significant aspect of 1-Cyclohexyl-1H-pyrazol-4-ol is its role in material science. The compound's ability to form stable complexes with other molecules makes it useful in the development of novel materials with enhanced properties. These materials could find applications in areas such as catalysis, sensors, and coatings. The interdisciplinary nature of this research highlights the importance of 1-Cyclohexyl-1H-pyrazol-4-ol as a versatile chemical entity.

The synthesis of 1-Cyclohexyl-1H-pyrazol-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and environmental impact. These improvements are crucial for scaling up production for industrial applications.

In conclusion, 1-Cyclohexyl-1H-pyrazol-4-ol (CAS No. 84996-35-0) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and innovative materials. As scientific understanding continues to evolve, the potential uses for 1-Cyclohexyl-1H-pyrazol-4-ol are likely to expand further, solidifying its importance in the chemical community.